bromopyruvic acid
bromopyruvic acid
3-bromopyruvate is a 2-oxo monocarboxylic acid anion that is the conjugate base of 3-bromopyruvic acid, arising from deprotonation of the carboxy group. It is functionally related to a pyruvate. It is a conjugate base of a 3-bromopyruvic acid.
Brand Name:
Vulcanchem
CAS No.:
1113-59-3
VCID:
VC0001779
InChI:
InChI=1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)/p-1
SMILES:
C(C(=O)C(=O)O)Br
Molecular Formula:
C3H2BrO3-
Molecular Weight:
165.95 g/mol
bromopyruvic acid
CAS No.: 1113-59-3
Inhibitors
VCID: VC0001779
Molecular Formula: C3H2BrO3-
Molecular Weight: 165.95 g/mol
* For research use only. Not for human or veterinary use.
| Description | 3-bromopyruvate is a 2-oxo monocarboxylic acid anion that is the conjugate base of 3-bromopyruvic acid, arising from deprotonation of the carboxy group. It is functionally related to a pyruvate. It is a conjugate base of a 3-bromopyruvic acid. |
|---|---|
| CAS No. | 1113-59-3 |
| Product Name | bromopyruvic acid |
| Molecular Formula | C3H2BrO3- |
| Molecular Weight | 165.95 g/mol |
| IUPAC Name | 3-bromo-2-oxopropanoate |
| Standard InChI | InChI=1S/C3H3BrO3/c4-1-2(5)3(6)7/h1H2,(H,6,7)/p-1 |
| Standard InChIKey | PRRZDZJYSJLDBS-UHFFFAOYSA-M |
| SMILES | C(C(=O)C(=O)O)Br |
| Canonical SMILES | C(C(=O)C(=O)[O-])Br |
| Synonyms | 3-bromopyruvate 3-bromopyruvic acid bromopyruvate |
| Reference | [1]. Gong L, et al. 3-Bromopyruvic acid, a hexokinase II inhibitor, is an effective antitumor agent on the hepatoma cells : in vitro and in vivo findings. Anticancer Agents Med Chem. 2014 Jun;14(5):771-6. [2]. Sadowska-Bartosz I, et al. Anticancer agent 3-bromopyruvic acid forms a conjugate with glutathione. Pharmacol Rep. 2016 Apr;68(2):502-5. |
| PubChem Compound | 6994776 |
| Last Modified | Sep 12 2023 |
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